5-Methyl-2-nitrophenol
Overview
Description
5-Methyl-2-nitrophenol, also known as 3-Hydroxy-4-nitrotoluene or 6-Nitro-m-cresol, is an organic compound with the molecular formula CH3C6H3(NO2)OH . It is a chlorination by-product of butamifos . It has been used in the synthesis of 3-methoxy-4-nitrotoluene and antifungal benzoxazine-3-4(H)-one derivatives .
Synthesis Analysis
5-Methyl-2-nitrophenol can be synthesized from ortho-aminotoluene through a series of reactions including becoming salt, nitrification, diazonium change, and hydrolytic process . It has also been used in the synthesis of 3-methoxy-4-nitrotoluene .Molecular Structure Analysis
The molecular structure of 5-Methyl-2-nitrophenol consists of a benzene ring bearing both a hydroxyl group and a nitro group on two different ring carbon atoms . The molecular weight is 153.14 .Chemical Reactions Analysis
In terms of chemical reactions, photolysis frequencies measured for the methyl-2-nitrophenols suggest that photolysis rather than the reaction with OH radicals will be the dominant gas phase atmospheric loss process for methyl-2-nitrophenols .Physical And Chemical Properties Analysis
5-Methyl-2-nitrophenol is a solid at room temperature . It has a melting point of 53-56 °C .Scientific Research Applications
Atmospheric Concentrations and Emissions
5-Methyl-2-nitrophenol has been studied for its role in atmospheric chemistry. Morville et al. (2006) investigated its atmospheric concentrations in urban, suburban, and rural areas, indicating its presence across different environments and its potential source from traffic emissions (Morville, Scheyer, Mirabel, & Millet, 2006).
Photolysis and Atmospheric Impact
Research by Sangwan and Zhu (2018) explored the photolysis of methyl-2-nitrophenols, including 5-Methyl-2-nitrophenol, in the polluted atmosphere. They examined its absorption cross-sections and the formation of OH radicals and other by-products, which are crucial for understanding its environmental impact (Sangwan & Zhu, 2018).
Anaerobic Degradation in Wastewater Treatment
A study by Sreekanth et al. (2009) focused on the anaerobic degradation of phenolic compounds, including 5-Methyl-2-nitrophenol, in wastewater treatment processes. This research contributes to understanding how these compounds are broken down in anaerobic conditions, which is important for environmental management and pollution control (Sreekanth, Sivaramakrishna, Himabindu, & Anjaneyulu, 2009).
Electrochemical Sensing for Environmental Safety
Adeosun, Asiri, and Marwani (2020) developed an electrochemical sensor for detecting 2-nitrophenol, a related compound, highlighting the potential for electrochemical methods to detect and monitor the presence of such pollutants in the environment (Adeosun, Asiri, & Marwani, 2020).
Role in Tropospheric Chemistry
Chen, Wenger, and Venables (2011) investigated nitrophenols, including methyl-substituted variants like 5-Methyl-2-nitrophenol, for their absorption characteristics and influence on tropospheric oxidation capacity. Their research contributes to understanding how these compounds affect atmospheric chemistry (Chen, Wenger, & Venables, 2011).
Electrochemical Reduction and Complex Formation
Research by Nematollahi and Gomar (2012) on the electrochemical reduction of 5-Methyl-2-nitrophenol highlights its potential for forming electrochemically synthesized complexes, which could have implications in various scientific applications (Nematollahi & Gomar, 2012).
Toxicological Studies
Kamoshita et al. (2010) evaluated the mutagenic activities of 5-Methyl-2-nitrophenol and its derivatives, providing insights into its toxicological profile and potential impact on human health and the environment (Kamoshita, Kosaka, Endo, Asami, & Aizawa, 2010).
Safety And Hazards
5-Methyl-2-nitrophenol is classified as harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, toxic if inhaled, may cause respiratory irritation, and harmful to aquatic life . Safety measures include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
properties
IUPAC Name |
5-methyl-2-nitrophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQXUSSVLFOBRSE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)[N+](=O)[O-])O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00220261 | |
Record name | 6-Nitro-m-cresol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00220261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-2-nitrophenol | |
CAS RN |
700-38-9 | |
Record name | 5-Methyl-2-nitrophenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=700-38-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Nitro-m-cresol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000700389 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Nitro-m-cresol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=3142 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 6-Nitro-m-cresol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00220261 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-nitro-m-cresol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.768 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 6-NITRO-M-CRESOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Z0B5EO9752 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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